Cas no 17012-31-6 (3-Chloro-1-methyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile)

• Product Name: 3-Chloro-1-methyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
• CAS No: 17012-31-6
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• CID: 1095055
• PubChem ID: 3730186
• Update Time: 2025-04-20

3-Chloro-1-methyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1-methyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
• SMR000416072
• CCG-23958
• 3-chloro-1-methyl-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile
• SR-01000085480-1
• SCHEMBL9838009
• 3-chloro-4-cyano-methyl-5,6,7,8-tetrahydroisoquinoline
• MLS000779358
• FYNCNVGZPPZNPY-UHFFFAOYSA-N
• SR-01000085480
• AKOS001679095
• 3-Chloro-4-cyano-1-methyl-5,6,7,8-tetrahydroisoquinoline
• HMS1616O04
• STK830170
• HMS2752N16
• CHEMBL1589207
• 3-Chloro-1-methyl-5,6,7,8-tetrahydro-isoquinoline-4-carbonitrile
• 17012-31-6
• DTXSID10395636
• EN300-74777
• CS-0217466

• Inchi： 1S/C11H11ClN2/c1-7-8-4-2-3-5-9(8)10(6-13)11(12)14-7/h2-5H2,1H3
• InChI Key： FYNCNVGZPPZNPY-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C2=C(C(C)=N1)CCCC2

Computed Properties

• Exact Mass: 206.0610761g/mol
• Monoisotopic Mass: 206.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 36.7Ų